Cas no 211811-37-9 (AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH)

• Product Name: AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH
• CAS No: 211811-37-9
• MW: 0
• CID: 911272
• Update Time: 2025-05-19

AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH Chemical and Physical Properties

Names and Identifiers

• amberlite irc-86, h(+)-form, weakly acid ic, 20-50 mesh
• amberlite irc86 hydrogen form
• Amberlite(R) IRC86 hydrogen form
• D152 Macroporous acrylic weak acid cation exchange resin
• IRC 86
• AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH

AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH Security Information

• Hazard Category Code： 36
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Additional information on AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH

AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, 20-50 MESH: A Comprehensive Overview

The compound with the CAS number 211811-37-9 is a specialized form of the resin known as AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, which falls under the category of weakly acidic ion exchange resins. This resin is widely utilized in various industrial and research applications due to its unique chemical properties and high efficiency in ion exchange processes. The particle size distribution of 20-50 mesh ensures optimal surface area and uniformity, making it highly effective in a range of chemical and biochemical processes.

In recent years, the use of weakly acidic ion exchange resins like AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC has seen significant advancements, particularly in the field of environmental remediation and water purification. The resin's ability to selectively bind with cations such as hydrogen ions (H+) makes it an invaluable tool in the treatment of wastewater and the recovery of valuable metals from industrial effluents. Current research indicates that this resin can effectively remove heavy metals from aqueous solutions, thereby contributing to safer and more sustainable industrial practices.

The application of AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC extends beyond environmental applications. In the pharmaceutical industry, this resin is employed in the purification and isolation of active pharmaceutical ingredients (APIs). Its high selectivity and capacity for ion exchange make it particularly useful in the production of high-purity compounds, ensuring compliance with stringent regulatory standards. Recent studies have demonstrated its efficacy in the purification of monoclonal antibodies and other biopharmaceuticals, highlighting its importance in modern drug development.

In addition to its industrial applications, AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC has found utility in academic research. Its versatility as an ion exchange material allows researchers to explore new methodologies in chemical synthesis and separation processes. For instance, scientists have utilized this resin to develop novel techniques for the synthesis of complex organic molecules. The resin's ability to facilitate controlled reactions under mild conditions has opened up new avenues for organic synthesis, making it a valuable asset in laboratory settings.

The particle size distribution of 20-50 mesh is a critical factor that contributes to the efficiency of AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC. This specific range ensures optimal contact between the resin and the solution being treated, thereby enhancing reaction kinetics and yield. The uniformity of the particle size also minimizes channeling effects within packed beds, leading to more consistent performance across different batches. These characteristics make it a preferred choice for both large-scale industrial operations and small-scale laboratory experiments.

The chemical structure of AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, as indicated by its CAS number 211811-37-9, consists of a highly cross-linked polymer matrix with weakly acidic functional groups. These functional groups are capable of reversible binding with protons (H+), making them effective in various acid-base equilibrium reactions. The stability of these functional groups under harsh conditions further enhances the resin's durability and reusability. This makes it an ideal candidate for applications that require prolonged use without significant degradation.

In conclusion, AMBERLITE IRC-86, H(+)-FORM, WEAKLY ACID IC, with its CAS number 211811-37-9, represents a significant advancement in the field of ion exchange technology. Its unique properties make it highly effective in a wide range of applications, from environmental remediation to pharmaceutical production. The ongoing research into its applications continues to uncover new possibilities for this versatile resin, solidifying its role as a cornerstone material in modern chemistry and biotechnology.